Cas no 2060032-68-8 (1-(4-ethylpiperidin-4-yl)piperidin-4-ol)

• Product Name: 1-(4-ethylpiperidin-4-yl)piperidin-4-ol
• CAS No: 2060032-68-8
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• MDL: MFCD30498589
• CID: 5222177
• PubChem ID: 125451780
• Update Time: 2025-05-30

1-(4-ethylpiperidin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidin]-4-ol, 4'-ethyl-
• 1-(4-ethylpiperidin-4-yl)piperidin-4-ol

• MDL： MFCD30498589
• Inchi： 1S/C12H24N2O/c1-2-12(5-7-13-8-6-12)14-9-3-11(15)4-10-14/h11,13,15H,2-10H2,1H3
• InChI Key： DFNPHJZTMGSROG-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCNCC2)CCC(O)CC1

Additional information on 1-(4-ethylpiperidin-4-yl)piperidin-4-ol

Comprehensive Guide to 1-(4-Ethylpiperidin-4-yl)piperidin-4-ol (CAS No. 2060032-68-8): Properties, Applications, and Market Insights

1-(4-Ethylpiperidin-4-yl)piperidin-4-ol (CAS No. 2060032-68-8) is a specialized piperidine derivative with growing significance in pharmaceutical and chemical research. This compound, featuring a unique dual piperidine structure with an ethyl substitution, has attracted attention for its potential as a pharmacological building block and central nervous system (CNS) drug candidate. Its molecular formula C12H24N2O and molecular weight of 212.33 g/mol make it an interesting subject for researchers exploring neuroactive compounds and receptor modulators.

The chemical structure of 1-(4-ethylpiperidin-4-yl)piperidin-4-ol contains two piperidine rings connected through their 4-positions, with one ring bearing an ethyl group and the other featuring a hydroxyl group. This arrangement creates multiple sites for potential molecular interactions and structure-activity relationships. Recent studies suggest this compound may serve as a precursor for developing novel therapeutic agents, particularly in areas like neurological disorders and pain management, which are currently trending topics in medical research.

In pharmaceutical applications, 1-(4-ethylpiperidin-4-yl)piperidin-4-ol has shown promise as a chemical intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential to create selective receptor ligands, given the importance of piperidine derivatives in modern drug discovery. The compound's hydrogen bonding capacity (due to the hydroxyl group) and lipophilic character (from the ethyl group) make it valuable for designing molecules with specific blood-brain barrier permeability characteristics.

The synthesis of 1-(4-ethylpiperidin-4-yl)piperidin-4-ol typically involves multi-step organic reactions, often starting from commercially available piperidine precursors. Current optimization efforts focus on improving yield and purity while reducing environmental impact, aligning with the growing demand for green chemistry approaches in pharmaceutical manufacturing. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's identity and purity, which are crucial for research applications.

Market trends indicate increasing demand for specialized piperidine derivatives like 1-(4-ethylpiperidin-4-yl)piperidin-4-ol, driven by expanding pharmaceutical R&D budgets and the search for novel CNS therapeutics. The compound's CAS number (2060032-68-8) serves as a unique identifier in chemical databases and procurement systems. Suppliers typically offer it in research quantities with >95% purity, catering to both academic and industrial researchers exploring its potential applications.

From a regulatory perspective, 1-(4-ethylpiperidin-4-yl)piperidin-4-ol is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should consult local regulations when planning studies involving this compound. Proper handling procedures, including the use of personal protective equipment and chemical fume hoods, are recommended when working with this material in laboratory settings.

Future research directions for 1-(4-ethylpiperidin-4-yl)piperidin-4-ol may include exploring its potential as a scaffold for multi-target drugs, particularly in addressing complex conditions like neurodegenerative diseases. The compound's structural features make it suitable for creating drug libraries through combinatorial chemistry approaches. Additionally, computational studies using molecular docking and QSAR modeling could help predict its interactions with various biological targets.

For researchers considering 1-(4-ethylpiperidin-4-yl)piperidin-4-ol for their projects, several key questions often arise: What are the optimal storage conditions? (Answer: typically 2-8°C under inert atmosphere); What solvents show best solubility? (Answer: polar organic solvents like methanol or DMSO); and What analytical methods are most suitable for characterization? (Answer: combination of LC-MS and NMR techniques). These practical considerations are crucial for successful experimental work with this compound.

The growing interest in piperidine-based pharmaceuticals ensures that compounds like 1-(4-ethylpiperidin-4-yl)piperidin-4-ol will remain important in medicinal chemistry research. Its combination of structural features and potential biological activity positions it as a valuable tool for developing next-generation therapeutics, particularly in the challenging field of CNS drug discovery. As research continues, we may see expanded applications of this interesting molecule in both academic and industrial settings.